8-Bromoriboflavin

• CAS No.: 40371-66-2
• Molecular Formula: C16H17BrN4O6
• Molecular Weight: 441.23 g/mol
• IUPAC Name: 8-bromo-7-methyl-10-[(2S,3S,4R)-2,3,4,5-tetrahydroxypentyl]benzo[g]pteridine-2,4-dione
• InChI: InChI=1S/C16H17BrN4O6/c1-6-2-8-9(3-7(6)17)21(4-10(23)13(25)11(24)5-22)14-12(18-8)15(26)20-16(27)19-14/h2-3,10-11,13,22-25H,4-5H2,1H3,(H,20,26,27)/t10-,11+,13-/m0/s1
• InChI Key: RTKPTZLXBPBWTM-LOWVWBTDSA-N
• SMILES: CC1=CC2=C(C=C1Br)N(C3=NC(=O)NC(=O)C3=N2)CC(C(C(CO)O)O)O
• Isomeric SMILES: CC1=CC2=C(C=C1Br)N(C3=NC(=O)NC(=O)C3=N2)C[C@@H]([C@@H]([C@@H](CO)O)O)O
• Synonyms: 8-bromo-8-demethylriboflavin; 8-bromoriboflavin

Description

8-Bromoriboflavin is a synthetic derivative of riboflavin (vitamin B₂) where a bromine atom replaces the hydrogen at the 8-position of the isoalloxazine ring. This modification alters its electronic and steric properties, making it a valuable tool in biochemical and photochemical studies. Key characteristics include:

• Molecular Formula: C₁₇H₂₀BrN₄O₆ (inferred from riboflavin’s structure, C₁₇H₂₀N₄O₆, with Br substitution).
• Absorption Peak: ~475 nm, blue-shifted compared to unmodified riboflavin (445 nm) due to the electron-withdrawing bromine substituent .

In experimental settings, 8-Bromoriboflavin is covalently attached to cysteine residues in engineered proteins (maquettes), enabling precise control over electron transfer pathways. For example, its photoexcited triplet state oxidizes EDTA and transfers electrons to heme cofactors within proteins .

Comparison with Similar Compounds

Structural and Functional Differences

Substitutions at the 8-position of riboflavin modulate redox activity, binding affinity, and photochemical behavior. Below is a comparative analysis of key analogs:

Compound	Substituent	Key Properties	Applications
8-Bromoriboflavin	Br	λₘₐₓ = 475 nm; ΔE ≈ +0.5 eV vs. ZnP; covalent cysteine binding .	Light-activated electron transfer in proteins
8-Fluoro-8-demethylriboflavin	F (demethylated)	Active-site-directed reagent for flavoproteins; discontinued .	Probing flavoprotein active sites
8-Mercaptoriboflavin	SH	Thiol group enhances metal coordination; redox flexibility.	Metalloenzyme studies
8-Methoxyriboflavin	OCH₃	Electron-donating group; reduced redox activity.	Inhibitor studies

Photochemical and Redox Behavior

• 8-Bromoriboflavin: The bromine atom increases the cofactor’s excited-state energy by ~0.5 eV compared to zinc porphyrin (ZnP) or zinc chlorin (ZnC), making it a potent electron donor under white light illumination .
• 8-Fluoro-8-demethylriboflavin : Fluorine’s smaller size and higher electronegativity may improve binding specificity in flavoproteins but limit stability (evidenced by its discontinued status ).

Experimental Advantages of 8-Bromoriboflavin

• Controlled Electron Transfer : Unlike symmetric homodimeric maquettes, 8-Bromoriboflavin attaches to a single cysteine residue, eliminating competing electron pathways .
• Enhanced Spectral Resolution : Its 475 nm absorption peak allows selective excitation in multi-cofactor systems .

Protein Maquette Studies

In engineered tetrahelical proteins (e.g., 8 μmK), 8-Bromoriboflavin enables light-driven heme reduction with 60-minute illumination, demonstrating robust intraprotein electron transfer . Comparatively, ZnP-based systems require only 20 minutes, highlighting differences in energy transfer efficiency .

Limitations of Other Analogs

• Unsubstituted Riboflavin : Lacks the spectral and redox tunability of 8-substituted derivatives, limiting its utility in precision studies.